Cas no 61921-65-1 (Hexanedioic acid, 3-(diethoxyphosphinyl)-)

• Product Name: Hexanedioic acid, 3-(diethoxyphosphinyl)-
• CAS No: 61921-65-1
• MF: C₁₀H₁₉O₇P
• MW: 282.227424860001
• CID: 463060
• PubChem ID: 71391158
• Update Time: 2025-04-19

Hexanedioic acid, 3-(diethoxyphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3-(diethoxyphosphinyl)-
• 3-diethoxyphosphorylhexanedioic acid
• 3-(Diethoxyphosphoryl)hexanedioic acid
• DTXSID80813039
• 61921-65-1

• Inchi： 1S/C10H19O7P/c1-3-16-18(15,17-4-2)8(7-10(13)14)5-6-9(11)12/h8H,3-7H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： RSITYOPRJGIDQP-UHFFFAOYSA-N
• SMILES： P(C(CC(=O)O)CCC(=O)O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 282.08687
• Monoisotopic Mass: 282.08683994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.13
• LogP: 1.96060